Cas no 820252-07-1 (1,2-Propanediol, 3-[[4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl]oxy]-)

• Product name: 1,2-Propanediol, 3-[[4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl]oxy]-
• CAS No: 820252-07-1
• MF: C₈H₇Cl₆N₃O₃
• MW: 405.877475976944
• CID: 699960
• PubChem ID: 71420320

1,2-Propanediol, 3-[[4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl]oxy]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-[[4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl]oxy]-
• 3-[[4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl]oxy]propane-1,2-diol
• 820252-07-1
• 3-{[4,6-Bis(trichloromethyl)-1,3,5-triazin-2-yl]oxy}propane-1,2-diol
• DTXSID40839518

• Inchi： InChI=1S/C8H7Cl6N3O3/c9-7(10,11)4-15-5(8(12,13)14)17-6(16-4)20-2-3(19)1-18/h3,18-19H,1-2H2
• InChI Key： HSYNACAKRLWNHU-UHFFFAOYSA-N
• SMILES： C(C(COC1=NC(=NC(=N1)C(Cl)(Cl)Cl)C(Cl)(Cl)Cl)O)O

Computed Properties

• Exact Mass: 404.858907g/mol
• Monoisotopic Mass: 402.861857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.4Ų